![molecular formula C6H2ClO4- B1242365 cis-2-Chloro-4-carboxylatomethylenebut-2-en-1,4-olide](/img/structure/B1242365.png)
cis-2-Chloro-4-carboxylatomethylenebut-2-en-1,4-olide
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Overview
Description
Cis-2-chloro-4-carboxylatomethylenebut-2-en-1,4-olide is the conjugate base of cis-2-chloro-4-carboxymethylenebut-2-en-1,4-olide. It is a conjugate base of a cis-2-chloro-4-carboxymethylenebut-2-en-1,4-olide.
Scientific Research Applications
Chloromuconate Cycloisomerases : Research has shown that chloromuconate cycloisomerases in bacteria, which utilize chloroaromatic compounds, convert 3-chloro-cis,cis-muconate to cis-dienelactone, a compound structurally related to cis-2-Chloro-4-carboxylatomethylenebut-2-en-1,4-olide. This transformation is essential for understanding the degradation of chloroaromatics in bacteria (Kaulmann, Kaschabek, & Schlömann, 2001).
Molecular Structure Analysis : Studies involving the molecular structure of related chlorinated compounds, such as cis-1-chloro-2-fluoroethylene, provide insights into the structural and electronic properties of these molecules, which can be relevant for understanding similar compounds like this compound (Puzzarini, Cazzoli, Dore, Gambi, et al., 2001).
Photolysis Studies : Research on the photolysis of related silicon-carbon unsaturated compounds provides insights into the chemical reactions and processes that similar compounds might undergo under certain conditions (Ishikawa et al., 2002).
Polymerization Catalysts : Studies on olefin polymerization catalyzed by nickel diimine complexes encapsulated into polybutadiene-based support highlight the potential applications of related compounds in polymer chemistry and materials science (Hošt’álek, Merna, Heurtefeu, & Cramail, 2012).
Rubber Cross-Linking Mechanisms : Research into the cross-linking process of cis-polybutadiene rubber with peroxides helps in understanding the chemical reactions and mechanisms of similar compounds, which is crucial for material science applications (Liu et al., 2015).
Enzymatic Transformation and NMR Studies : Insights into the enzymatic transformation of cis-dienelactone and its monitoring by 1H NMR offer a deeper understanding of the metabolic pathways and structural properties of related compounds (Pieper et al., 2002).
properties
Molecular Formula |
C6H2ClO4- |
---|---|
Molecular Weight |
173.53 g/mol |
IUPAC Name |
(2E)-2-(4-chloro-5-oxofuran-2-ylidene)acetate |
InChI |
InChI=1S/C6H3ClO4/c7-4-1-3(2-5(8)9)11-6(4)10/h1-2H,(H,8,9)/p-1/b3-2+ |
InChI Key |
ADSGHWJRPOXXTD-NSCUHMNNSA-M |
Isomeric SMILES |
C\1=C(C(=O)O/C1=C/C(=O)[O-])Cl |
Canonical SMILES |
C1=C(C(=O)OC1=CC(=O)[O-])Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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